Cas no 39257-06-2 (1-[cis-2-methylcyclobutyl]ethanone)

• Product Name: 1-[cis-2-methylcyclobutyl]ethanone
• CAS No: 39257-06-2
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD30168765
• CID: 297597
• PubChem ID: 68047397
• Update Time: 2025-05-22

1-[cis-2-methylcyclobutyl]ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-methylcyclobutyl)-, cis- (9CI)
• 1-[(1S,2R)-2-methylcyclobutyl]ethan-1-one
• 1-[(1S,2R)-2-Methylcyclobutyl]ethanone
• 1-[cis-2-methylcyclobutyl]ethanone

• MDL： MFCD30168765
• Inchi： 1S/C7H12O/c1-5-3-4-7(5)6(2)8/h5,7H,3-4H2,1-2H3/t5-,7+/m1/s1
• InChI Key： CSMMUZVOEXYHRZ-VDTYLAMSSA-N
• SMILES： O=C(C)[C@H]1CC[C@H]1C

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1.4

Additional information on 1-[cis-2-methylcyclobutyl]ethanone

1-[cis-2-methylcyclobutyl]ethanone: A Comprehensive Overview

CAS No. 39257-06-2, commonly referred to as 1-[cis-2-methylcyclobutyl]ethanone, is a unique organic compound with significant applications in various fields of chemistry. This compound, characterized by its cyclobutane ring and ketone functional group, has garnered attention due to its versatile properties and potential uses in drug design, material science, and synthetic chemistry. Recent studies have highlighted its role in the development of bioactive molecules, making it a subject of interest for researchers worldwide.

The structural integrity of 1-[cis-2-methylcyclobutyl]ethanone lies in its cyclobutane ring, which introduces strain and reactivity into the molecule. This strain can be exploited in various chemical reactions, such as cycloadditions or ring-opening reactions, making it a valuable substrate for organic synthesis. The cis configuration of the methyl group on the cyclobutane ring further influences the molecule's stereochemistry, which is crucial in determining its biological activity and selectivity.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of CAS No. 39257-06-2 with unprecedented accuracy. These studies have revealed that the compound exhibits unique electronic properties due to the conjugation between the ketone group and the strained cyclobutane ring. Such insights have paved the way for its application in designing novel materials with tailored electronic properties.

In terms of synthesis, 1-[cis-2-methylcyclobutyl]ethanone can be prepared via various methods, including ring-closing metathesis and ketone formation reactions. The choice of synthesis route depends on the starting materials and desired stereochemistry. Recent research has focused on developing more efficient and environmentally friendly methods to synthesize this compound, aligning with the growing emphasis on sustainable chemistry practices.

The biological activity of CAS No. 39257-06-2 has been a focal point in recent studies. Preclinical data suggest that this compound exhibits potential as a modulator of certain enzyme activities, making it a candidate for drug development programs targeting metabolic disorders or neurodegenerative diseases. Its ability to interact with specific protein targets underscores its potential as a lead compound in medicinal chemistry.

Moreover, the physical properties of 1-[cis-2-methylcyclobutyl]ethanone, such as its melting point, boiling point, and solubility, have been extensively characterized to facilitate its use in various chemical processes. These properties are critical in determining its stability during storage and transportation, as well as its compatibility with different reaction conditions.

In conclusion, CAS No. 39257-06-2, or 1-[cis-2-methylcyclobutyl]ethanone, stands out as a compound with diverse applications and promising potential across multiple disciplines. Ongoing research continues to uncover new insights into its properties and uses, solidifying its position as an important molecule in contemporary chemistry.